Cas no 1206124-83-5 (4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid
• CAS No: 1206124-83-5
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• MDL: MFCD19473389
• CID: 4786175
• Update Time: 2025-08-02

4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropylmethoxy-3-trifluoromethyl-benzoic acid
• 4-(cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid
• 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid

• MDL： MFCD19473389
• Inchi： 1S/C12H11F3O3/c13-12(14,15)9-5-8(11(16)17)3-4-10(9)18-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,16,17)
• InChI Key： CYACVDDYYVMHDZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1OCC1CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid

Introduction to 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid (CAS No: 1206124-83-5)

4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid, identified by the CAS number 1206124-83-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a cyclopropylmethoxy group and a trifluoromethyl substituent, contribute to its distinct chemical properties and make it a subject of interest for further investigation.

The trifluoromethyl group, a common moiety in many bioactive compounds, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This feature makes 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid a promising candidate for drug development. Additionally, the cyclopropylmethoxy group introduces a rigid cyclic structure, which can influence the compound's interactions with biological receptors and enzymes. Such structural motifs are often explored in medicinal chemistry to optimize pharmacokinetic profiles and therapeutic efficacy.

In recent years, there has been growing interest in developing novel compounds with enhanced selectivity and reduced side effects. The combination of the cyclopropylmethoxy and trifluoromethyl groups in 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid aligns with this trend. Researchers have been investigating its potential as an intermediate in synthesizing new drugs targeting various diseases, including inflammation, cancer, and neurological disorders. The benzoic acid core itself is well-documented for its antimicrobial and anti-inflammatory properties, further supporting the exploration of this compound.

One of the most compelling aspects of 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid is its versatility in chemical synthesis. The presence of both an ester-like functionality (due to the methoxy group) and a carboxylic acid group provides multiple points for functionalization. This allows chemists to modify the molecule in various ways to tailor its biological activity. For instance, derivatives of this compound could be designed to interact more selectively with specific enzymes or receptors, thereby improving therapeutic outcomes.

Recent studies have begun to explore the pharmacological potential of 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The trifluoromethyl group, in particular, has been shown to enhance binding affinity in several drug candidates, making it a valuable feature for medicinal chemists. Additionally, the cyclopropyl ring can introduce steric hindrance that may improve selectivity over off-target interactions.

The synthesis of 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid involves multi-step organic reactions that require careful optimization. Key steps typically include halogenation, coupling reactions, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methods ensure high yields and purity, which are crucial for subsequent biological testing.

In conclusion, 4-(Cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid (CAS No: 1206124-83-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of the cyclopropylmethoxy and trifluoromethyl groups offers opportunities for designing novel therapeutics with improved efficacy and selectivity. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug development efforts aimed at addressing various human diseases.